Cas no 1104737-98-5 (3-hydroxy-1,3-bis(4-methylphenyl)-2H,3H,5H,6H,7H,8H-1-imidazo[1,2-a]pyridin-1-ylium bromide)

• Product Name: 3-hydroxy-1,3-bis(4-methylphenyl)-2H,3H,5H,6H,7H,8H-1-imidazo[1,2-a]pyridin-1-ylium bromide
• CAS No: 1104737-98-5
• MF: C₂₁H₂₅BrN₂O
• MW: 401.340004682541
• CID: 5967555
• PubChem ID: 18553173
• Update Time: 2025-06-26

3-hydroxy-1,3-bis(4-methylphenyl)-2H,3H,5H,6H,7H,8H-1-imidazo[1,2-a]pyridin-1-ylium bromide Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1,3-bis(4-methylphenyl)-2H,3H,5H,6H,7H,8H-1-imidazo[1,2-a]pyridin-1-ylium bromide
• 1,3-bis(4-methylphenyl)-5,6,7,8-tetrahydro-2H-imidazo[1,2-a]pyridin-4-ium-3-ol;bromide
• 3-hydroxy-1,3-bis(4-methylphenyl)-2H,3H,5H,6H,7H,8H-1lambda5-imidazo[1,2-a]pyridin-1-ylium bromide
• 1104737-98-5
• F0524-0316
• AKOS016372138
• 3-hydroxy-1,3-di-p-tolyl-2,3,5,6,7,8-hexahydroimidazo[1,2-a]pyridin-1-ium bromide

• Inchi： 1S/C21H25N2O.BrH/c1-16-6-10-18(11-7-16)21(24)15-22(19-12-8-17(2)9-13-19)20-5-3-4-14-23(20)21;/h6-13,24H,3-5,14-15H2,1-2H3;1H/q+1;/p-1
• InChI Key： SFLCCNWLXXWIKP-UHFFFAOYSA-M
• SMILES： [Br-].OC1(C2C=CC(C)=CC=2)CN(C2C=CC(C)=CC=2)C2CCCC[N+]1=2

Computed Properties

• Exact Mass: 400.11503g/mol
• Monoisotopic Mass: 400.11503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.5Ų

Additional information on 3-hydroxy-1,3-bis(4-methylphenyl)-2H,3H,5H,6H,7H,8H-1-imidazo[1,2-a]pyridin-1-ylium bromide

Research Brief on 3-hydroxy-1,3-bis(4-methylphenyl)-2H,3H,5H,6H,7H,8H-1-imidazo[1,2-a]pyridin-1-ylium bromide (CAS: 1104737-98-5)

The compound 3-hydroxy-1,3-bis(4-methylphenyl)-2H,3H,5H,6H,7H,8H-1-imidazo[1,2-a]pyridin-1-ylium bromide (CAS: 1104737-98-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a fluorescent probe for cellular imaging. Its imidazo[1,2-a]pyridinium core exhibits strong fluorescence, making it suitable for tracking biological processes in real-time. Researchers have successfully utilized this property to monitor intracellular pH changes and ion dynamics, providing valuable insights into cellular physiology and pathology.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 1104737-98-5. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis approach that reduces byproduct formation and enhances scalability. This advancement is particularly important for potential industrial applications and further pharmacological studies.

Pharmacological investigations have revealed promising antimicrobial properties of this compound. In vitro studies against drug-resistant bacterial strains showed significant inhibition of growth at micromolar concentrations. The mechanism appears to involve disruption of bacterial membrane integrity, suggesting potential as a novel class of antibiotics. However, further in vivo studies are needed to assess its therapeutic index and safety profile.

From a structural perspective, computational modeling studies have provided insights into the compound's interaction with biological targets. Molecular docking simulations indicate strong binding affinity to various protein targets, particularly those involved in inflammatory pathways. This finding aligns with preliminary data showing anti-inflammatory effects in cell-based assays.

Despite these promising findings, several challenges remain. The compound's solubility in aqueous media is limited, which may affect its bioavailability. Current research efforts are focused on developing prodrug strategies or formulation approaches to overcome this limitation. Additionally, comprehensive toxicology studies are required before considering clinical applications.

In conclusion, 3-hydroxy-1,3-bis(4-methylphenyl)-2H,3H,5H,6H,7H,8H-1-imidazo[1,2-a]pyridin-1-ylium bromide represents an intriguing chemical entity with multiple potential applications in chemical biology and medicine. Ongoing research continues to explore its full therapeutic potential while addressing current limitations. The compound's unique fluorescence properties also position it as a valuable tool for basic research applications.